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Introduction

2-Methoxyethylamine (CAS No: 109-85-3) is a versatile primary amine that serves as a
crucial building block and intermediate in the synthesis of a wide array of pharmaceutical
compounds and other specialty chemicals.[1] Its unique combination of a primary amine and a
methoxy ether group imparts specific solubility and reactivity characteristics that are highly
valued in organic synthesis. A thorough understanding of its physical properties is paramount
for its safe handling, process optimization, and successful application in research and
development. This technical guide provides an in-depth overview of the core physical
properties of 2-methoxyethylamine, complete with experimental protocols for their
determination.

Core Physical Properties of 2-Methoxyethylamine

The physical characteristics of 2-methoxyethylamine have been well-documented across
various sources. For ease of comparison and reference, these properties are summarized in
the table below.
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Physical Property Value Units Conditions

Molecular Formula CsHaNO - -

Molecular Weight 75.11 g/mol -

Appearance Clear, colorless liquid - Ambient

Odor Strong, amine-like - -

Boiling Point 90 - 107 °C 758 - 1013 hPa

Melting Point -70 to -82 °C -

Density 0.853-0.87 g/cm3 20-25°C

Solubility in Water Completely miscible - 25°C

Flash Point 9.4-12 °C -

Vapor Pressure 46.3 mmHg 25°C

Refractive Index 1.406 - 1.4594 - 20 °C

oH 12 ) 100 g/L in H20 at 20
°C

pKa 9.89 - 10 °C

Autoignition

Temperature 285 © ]

Explosive Limits 3-16.10 %(V) -

Experimental Protocols for Determination of Key
Physical Properties

Accurate determination of physical properties is essential for the characterization of chemical

substances. The following sections detail the standard experimental methodologies for

measuring the boiling point, melting point, and density of a liquid compound like 2-

methoxyethylamine.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[2][3] A common and effective method for determining the
boiling point of a small liquid sample is the micro-reflux technique.[4]

Methodology: Micro-Reflux Method[4]

o Apparatus Setup: A small test tube containing a few milliliters of 2-methoxyethylamine and
a boiling chip is placed in a heating block or oil bath. A thermometer is positioned with its
bulb in the vapor phase, just above the surface of the liquid. A cold finger or a loosely
plugged cotton ball can be placed at the mouth of the test tube to create a refluxing
environment.

e Heating: The heating block is gradually heated. The liquid will begin to boil, and its vapor will
rise and condense on the cooler upper part of the test tube, flowing back down. This process
is known as refluxing.

o Temperature Measurement: The temperature is monitored closely. The boiling point is the
stable temperature reading on the thermometer while the liquid is actively refluxing and a
ring of condensing vapor is visible on the walls of the test tube.[4] It is crucial to ensure that
the thermometer bulb is not in contact with the liquid itself but is fully immersed in the vapor.

» Data Recording: The constant temperature observed during a steady reflux is recorded as
the boiling point.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
[5] Since 2-methoxyethylamine is a liquid at ambient temperatures, its melting point is
determined at sub-zero temperatures. The capillary method is a standard technique for this
purpose.[6]

Methodology: Capillary Method[6]

o Sample Preparation: A small amount of 2-methoxyethylamine is introduced into a capillary
tube, which is then sealed at one end. The sample is frozen using a suitable cooling bath
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(e.g., dry ice/acetone or liquid nitrogen).

o Apparatus Setup: The capillary tube is attached to a low-temperature thermometer and
placed in a melting point apparatus equipped with a cooling system.

o Heating and Observation: The apparatus is slowly warmed at a controlled rate (e.g., 1-2 °C
per minute) as it approaches the expected melting point. The sample is observed through a
magnifying lens.

o Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the entire solid has melted into a clear
liquid. A sharp melting point range (typically 0.5-1.0 °C) is indicative of a pure compound.

Determination of Density

The density of a liquid is its mass per unit volume and is typically measured in g/mL or g/cm3. A
straightforward and accurate method for determining the density of a liquid involves the use of
a pycnometer or, more simply, a graduated cylinder and an analytical balance.[7]

Methodology: Mass and Volume Measurement[7]

o Mass Measurement: The mass of a clean, dry 10 mL graduated cylinder is accurately
measured using an analytical balance.

» Volume Measurement: A specific volume of 2-methoxyethylamine (e.g., 5-10 mL) is
carefully added to the graduated cylinder. The volume is read from the bottom of the
meniscus.

o Combined Mass Measurement: The mass of the graduated cylinder containing the 2-
methoxyethylamine is measured.

o Calculation: The mass of the 2-methoxyethylamine is determined by subtracting the mass
of the empty graduated cylinder from the combined mass. The density is then calculated by
dividing the mass of the liquid by its measured volume.[8] To ensure accuracy, the procedure
should be repeated multiple times, and the average density should be reported. The
temperature at which the measurement is performed should also be recorded, as density is
temperature-dependent.
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Visualization of Experimental Workflow

The logical flow for the physical characterization of a chemical substance like 2-

methoxyethylamine can be visualized as follows:
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Caption: Workflow for the physical characterization of 2-Methoxyethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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